Cas no 1431978-00-5 (ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate)

• Product Name: ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• CAS No: 1431978-00-5
• MF: C₁₄H₁₆BrN₃O₃
• MW: 354.199142456055
• CID: 4604295
• Update Time: 2025-05-21

ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• 6-Bromo-1-(tetrahydro-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid ethyl ester

• Inchi： 1S/C14H16BrN3O3/c1-2-20-14(19)9-7-11(15)17-13-10(9)8-16-18(13)12-5-3-4-6-21-12/h7-8,12H,2-6H2,1H3
• InChI Key： FKDVUZHIQFBDAP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C2C=NN(C2=N1)C1CCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 385
• XLogP3: 2.8
• Topological Polar Surface Area: 66.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate

Introduction to Ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 1431978-00-5)

Ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 1431978-00-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazolo[3,4-b]pyridine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a bromine atom at the 6-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the tetrahydro-2H-pyran ring provides steric and electronic effects that influence its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolo[3,4-b]pyridine derivatives in the development of novel drugs. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific modification of Ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate with a carboxylate ester group at the 4-position further enhances its potential as a pharmacophore.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are critical steps. The brominated pyrazolo[3,4-b]pyridine scaffold allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in modern organic synthesis. These reactions enable the introduction of diverse substituents, expanding the chemical space for drug-like molecules.

The tetrahydro-2H-pyran ring in Ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate not only influences its conformational flexibility but also plays a crucial role in modulating its binding affinity to biological targets. This feature is particularly important in designing molecules with improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

Current research in the field of heterocyclic chemistry has demonstrated that modifications at specific positions within the pyrazolo[3,4-b]pyridine core can significantly alter their biological activity. For instance, studies have shown that brominated derivatives exhibit potent inhibitory effects on certain enzymes and receptors involved in disease pathways. The structural features of Ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate make it a promising candidate for further exploration in this context.

The carboxylate ester group at the 4-position of this compound not only serves as a handle for further chemical transformations but also contributes to its stability and reactivity. This group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid or amide derivatives, respectively. Such transformations are essential for optimizing the pharmacological properties of drug candidates.

In conclusion, Ethyl 6-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.